Cas no 2098633-23-7 (Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane)

• Product Name: Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane
• CAS No: 2098633-23-7
• MF: C₁₈H₃₀FNOSi
• MW: 323.520809650421
• MDL: MFCD31630781
• CID: 4637045
• PubChem ID: 132427698
• Update Time: 2025-06-08

Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-(((Tert-butyldimethylsilyl)oxy)methyl)-4-(4-fluorophenyl)piperidine
• Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane
• Piperidine, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-4-(4-fluorophenyl)-, (3S,4R)-
• YID63323
• CS-0039966
• 2098633-23-7
• AKOS037650916
• tert-butyl-[[(3S,4R)-4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane
• CS-15493
• DTXSID901120517

• MDL： MFCD31630781
• Inchi： 1S/C18H30FNOSi/c1-18(2,3)22(4,5)21-13-15-12-20-11-10-17(15)14-6-8-16(19)9-7-14/h6-9,15,17,20H,10-13H2,1-5H3
• InChI Key： WNYSAAIULUEVSO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1CNCCC1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 323.20806928g/mol
• Monoisotopic Mass: 323.20806928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane

Professional Introduction to Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane (CAS No. 2098633-23-7)

Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane, with the CAS number 2098633-23-7, is a sophisticated organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel pharmaceuticals and advanced materials. The presence of a tert-butyl group, a 4-fluorophenyl moiety, and a piperidin-3-yl substituent contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The compound's structure incorporates a siloxane backbone, which is known for its stability and reactivity under specific conditions. The methoxy group attached to the silicon atom introduces additional functionality, enabling various chemical transformations that are crucial for drug synthesis. This combination of features makes Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane a versatile intermediate in organic synthesis, particularly in the construction of complex molecular architectures.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The 4-fluorophenyl group in this compound is a prime example of how fluorine atoms can be strategically incorporated into molecules to enhance their pharmacological properties. Studies have shown that fluorinated aromatic rings can significantly influence the binding affinity of drug candidates to their target receptors, thereby improving therapeutic efficacy.

The piperidin-3-yl moiety is another key feature of this compound that contributes to its potential pharmaceutical applications. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as pharmacophores in a wide range of drugs. Their structural flexibility and ability to interact with biological targets make them invaluable in the design of new therapeutic agents. The incorporation of a piperidine ring into Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane suggests that it could be used in the synthesis of drugs targeting neurological and cardiovascular diseases.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane with greater accuracy. These tools allow for the simulation of molecular interactions and transformations, providing valuable insights into the compound's reactivity and potential applications. For instance, molecular dynamics simulations have been used to study how this compound might interact with biological membranes, which is crucial for understanding its pharmacokinetic properties.

The synthesis of Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, has been instrumental in achieving these goals. These methods not only improve efficiency but also allow for the introduction of complex functional groups into the molecule with precision.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. Siloxane-based materials are known for their thermal stability and mechanical strength, making them suitable for use in coatings, adhesives, and electronic components. The unique properties of Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane could lead to the development of new high-performance materials with enhanced functionalities.

The role of organosilicon compounds in drug discovery is increasingly being recognized due to their ability to modulate biological processes at multiple levels. The siloxane backbone provides a stable framework that can be modified through various chemical reactions to create tailored molecules with specific biological activities. This flexibility makes organosilicon compounds attractive for designing novel therapeutic agents targeting various diseases.

Ongoing research is exploring new ways to utilize Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane in drug development. By leveraging cutting-edge technologies such as CRISPR gene editing and mRNA therapy, scientists are paving the way for innovative treatments that could revolutionize healthcare. The compound's unique structural features make it a promising candidate for these emerging therapies, offering hope for improved patient outcomes.

In conclusion, Tert-butyl-[[4-(4-fluorophenyl)piperidin-3-yl]methoxy]-dimethylsilane (CAS No. 2098633-23-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its intricate structure and diverse functional groups make it a valuable tool for researchers seeking to develop novel drugs and advanced materials. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.